Cas no 79817-59-7 (Benzoic acid,2-[[(3-amino-4-hydroxyphenyl)sulfonyl]amino]-, hydrochloride (1:1))

Benzoic acid,2-[[(3-amino-4-hydroxyphenyl)sulfonyl]amino]-, hydrochloride (1:1) structure
79817-59-7 structure
Product Name:Benzoic acid,2-[[(3-amino-4-hydroxyphenyl)sulfonyl]amino]-, hydrochloride (1:1)
CAS No:79817-59-7
MF:C13H13ClN2O5S
MW:344.770721197128
CID:571403
PubChem ID:5743677
Update Time:2025-04-19

Benzoic acid,2-[[(3-amino-4-hydroxyphenyl)sulfonyl]amino]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-[[(3-amino-4-hydroxyphenyl)sulfonyl]amino]-, hydrochloride (1:1)
    • 2-[(3-amino-4-hydroxyphenyl)sulfonylamino]benzoic acid,hydrochloride
    • 2-[[(3-amino-4-hydroxyphenyl)sulphonyl]amino]benzoic acid hydrochloride
    • 2-(((3-Amino-4-hydroxyphenyl)sulphonyl)amino)benzoic acid hydrochloride
    • 2-{[(3-amino-4-hydroxyphenyl)sulfonyl]amino}benzoic acid hydrochloride
    • 2-[(3-Amino-4-hydroxybenzene-1-sulfonyl)amino]benzoic acid--hydrogen chloride (1/1)
    • EINECS 279-289-2
    • 79817-59-7
    • NS00090305
    • DTXSID101000767
    • Inchi: 1S/C13H12N2O5S.ClH/c14-10-7-8(5-6-12(10)16)21(19,20)15-11-4-2-1-3-9(11)13(17)18;/h1-7,15-16H,14H2,(H,17,18);1H
    • InChI Key: IKERGQZEJRYRFZ-UHFFFAOYSA-N
    • SMILES: Cl.S(C1C=CC(=C(C=1)N)O)(NC1C=CC=CC=1C(=O)O)(=O)=O

Computed Properties

  • Exact Mass: 344.02337
  • Monoisotopic Mass: 344.02337
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 475
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 138

Experimental Properties

  • Boiling Point: 580.1°C at 760 mmHg
  • Flash Point: 304.6°C
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